13073-35-3(L-Ethionine),ETH,H-ETH-OH

L-Ethionine Properties

Names and Identifiers

- (S)-2-Amino-4-(ethylthio)butanoic acid
- L-Ethionine
- L-Homocysteine,S-ethyl-
- ETH
- Ethionine
- NSC 82393
- H-ETH-OH
- l-butyricaci
- s-ethyl-homocystein
- s-ethyl-l-homocystein
- S-ethyl-L-homocysteine
- L-ethionine L-ethionine
- Nsc82393
- L-ETHIONINE 98+%
- L -ETHIONINE 99%
- +Expand
- MDL： MFCD00002626
- InChIKey： GGLZPLKKBSSKCX-YFKPBYRVSA-N
- Inchi： InChI=1S/C6H13NO2S/c1-2-10-4-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m0/s1
- SMILES： CCSCC[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 163.06700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 163.067
Heavy Atom Count: 10
Complexity: 108
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 88.6A^2

Experimental Properties

LogP: 1.24180
PSA: 88.62000
Merck: 3738
Refractive Index: 22 ° (C=1, 1mol/L HCl)
Boiling Point: 310.4°Cat760mmHg
Melting Point: 280 °C (dec.) (lit.)
Flash Point: 141.5°C
Solubility: Dissolution (70 g/l) (25 º C),
Color/Form: Not determined.
Solubility: Not determined
Specific Rotation: D24 +25.1°; D23 +20.1° (1N HCl) (Armstrong, Lewis)
Density: 1.164±0.06 g/cm3 (20 ºC 760 Torr),

L-Ethionine Security Information

Symbol: GHS07
RTECS：ES6825300
WGK Germany：3
Safety Instruction： S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Storage Condition：-20°C Freezer
Risk Phrases： 36/37/38
Signal Word：Warning

L-Ethionine Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Ethionine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000VD0-100mg	L-Homocysteine, S-ethyl-	13073-35-3	>98.0%(T)	100mg	$64.00
A2B Chem LLC	AA39844-100mg	L-Ethionine	13073-35-3	>98.0%(T)	100mg	$54.00	2024-04-20
Aaron	AR000VLC-100mg	L-Homocysteine, S-ethyl-	13073-35-3	99%	100mg	$71.00
abcr	AB135628-100 mg	L-Ethionine, 98% (H-L-Hcy(Et)-OH); .	13073-35-3	98%	100mg	€94.00	2023-06-24
Chemenu	CM283358-1g	(S)-2-Amino-4-(ethylthio)butanoic acid	13073-35-3	95%	1g	$701
Enamine	EN300-194573-0.05g	(2S)-2-amino-4-(ethylsulfanyl)butanoic acid	13073-35-3		0.05g	$431.0	2023-09-17
eNovation Chemicals LLC	D916741-1g	L-Ethionine	13073-35-3	97%	1g	$630	2022-10-10
Key Organics Ltd	AS-58177-100MG	(2S)-2-amino-4-(ethylsulfanyl)butanoic acid	13073-35-3	>97%	100mg	£167.00	2023-09-08
MedChemExpress	HY-W017200-100mg	L-Ethionine	13073-35-3	≥98.0%	100mg	￥1800	2024-07-23
TRC	E890435-250mg	L-Ethionine	13073-35-3		250mg	$ 136.00	2023-09-07

L-Ethionine Synthesis

L-Ethionine Suppliers

Shanghai Titan Scientific Co., Ltd.

Audited Supplier

(CAS:13073-35-3)

MR./MRS.:TAN SUO PING TAI

Phone:18365033617

Email:zhangsn@titansci.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:13073-35-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

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3. One-flask synthesis of dibenzotetraaza[14]annulene cyclic congeners bearing buta-1,3-diyne bridges†

K. M. Zwoliński,L. Sieroń,J. Eilmes Org. Chem. Front., 2018,5, 171-178
4. 3-Methyl-α-himachalene is confirmed, and the relative stereochemistry defined, by synthesis as the sex pheromone of the sandfly Lutzomyia longipalpis from Jacobina, Brazil

Chem. Commun., 1999, 355-356
5. Front cover

Food Funct., 2021,12, 8817-8818
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7. Design of nanomaterials for applications in maternal/fetal medicine

N’Dea S. Irvin-Choy,Katherine M. Nelson J. Mater. Chem. B, 2020,8, 6548-6561
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9. The rotating disc electrode: measurement protocols and reproducibility in the evaluation of catalysts for the oxygen evolution reaction†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 13073-35-3 (L-Ethionine)

L-Ethionine Properties

Names and Identifiers

Computed Properties

Experimental Properties

L-Ethionine Security Information

L-Ethionine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

L-Ethionine Price

L-Ethionine Synthesis

L-Ethionine Suppliers

L-Ethionine Related Literature

Related Categories

13073-35-3 (L-Ethionine) Related Products